Cas no 33321-31-2 (2,4-Thiazolidinedione, 5-(phenylmethyl)-)

2,4-Thiazolidinedione, 5-(phenylmethyl)-, is a heterocyclic organic compound featuring a thiazolidinedione core substituted with a benzyl group at the 5-position. This structure is of significant interest in medicinal chemistry due to its role as a precursor or intermediate in the synthesis of biologically active molecules, particularly those targeting metabolic disorders. The thiazolidinedione moiety is known for its ability to modulate peroxisome proliferator-activated receptors (PPARs), making derivatives of this compound valuable in pharmaceutical research. Its well-defined chemical properties and stability under standard conditions facilitate its use in synthetic applications. The benzyl substitution enhances lipophilicity, potentially improving membrane permeability in drug development contexts.

2,4-Thiazolidinedione, 5-(phenylmethyl)- structure

33321-31-2 structure

Product Name:2,4-Thiazolidinedione, 5-(phenylmethyl)-

CAS No:33321-31-2

MF:C₁₀H₉NO₂S

MW:207.248961210251

MDL:MFCD03305898

CID:1456608

PubChem ID:3157013

Update Time:2025-10-29

2,4-Thiazolidinedione, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 2,4-Thiazolidinedione, 5-(phenylmethyl)-
- 5-benzyl-1,3-thiazolidine-2,4-dione
- D73573
- 5-benzyl-2,4-thiazolidinedione
- AKOS000570875
- BRD-A58552252-001-01-1
- 33321-31-2
- STK338162
- 5-benzylthiazolidine-2,4-dione
- CHEMBL315822
- SCHEMBL15764626
- Bionet2_001217
- BAS 07776548
- HMS1367H07
- 9T-0061
- DB-090875
- MFCD03305898
- AKOS016246235
- STDKZZIKAJFATG-UHFFFAOYSA-N
- CS-0068211
- 5-Benzyl-thiazolidine-2,4-dione
- DTXSID60390095
- 5-BENZYL-2,4-THIAZOLIDIONE
- SCHEMBL166570
- 5-benzyl-1,3-thiazolane-2,4-dione
- MDL： MFCD03305898
- Inchi： 1S/C10H9NO2S/c12-9-8(14-10(13)11-9)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12,13)
- InChI Key： STDKZZIKAJFATG-UHFFFAOYSA-N
- SMILES： S1C(NC(C1CC1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 207.03547
Monoisotopic Mass: 207.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 71.5Å²

Experimental Properties

PSA: 46.17

2,4-Thiazolidinedione, 5-(phenylmethyl)- Pricemore >>

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